Cas no 139172-81-9 (Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester)
139172-81-9 structure
Product Name:Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester
CAS No:139172-81-9
MF:C9H9N3O3S
MW:239.251060247421
CID:1272892
PubChem ID:165343586
Update Time:2025-04-20
Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester
- 139172-81-9
- DTXSID401145233
- Ethyl 6,7-dihydro-5-methyl-7-oxoisothiazolo[4,3-d]pyrimidine-3-carboxylate
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- Inchi: 1S/C9H9N3O3S/c1-3-15-9(14)7-5-6(12-16-7)8(13)11-4(2)10-5/h3H2,1-2H3,(H,10,11,13)
- InChI Key: RTIDYVWFTVDGTM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C2C(C(NC(C)=N2)=O)=N1
Computed Properties
- Exact Mass: 239.03657
- Monoisotopic Mass: 239.03646233g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 80.65
Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid,4,7-dihydro-5-methyl-7-oxo-, ethyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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